Cas no 1807020-38-7 (3-Amino-2-fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-2-fluoro-4-(trifluoromethyl)pyridine
• CAS No: 1807020-38-7
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• CID: 4618088
• Update Time: 2025-05-25

3-Amino-2-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-fluoro-4-(trifluoromethyl)pyridine
• 2-fluoro-4-(trifluoromethyl)-3-Pyridinamine
• 2-Fluoro-4-(trifluoromethyl)pyridin-3-amine
• 3-Pyridinamine, 2-fluoro-4-(trifluoromethyl)-

• Inchi： 1S/C6H4F4N2/c7-5-4(11)3(1-2-12-5)6(8,9)10/h1-2H,11H2
• InChI Key： XWKGJYMGTKBJSL-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(C(F)(F)F)=C1N

Additional information on 3-Amino-2-fluoro-4-(trifluoromethyl)pyridine

Introduction to 3-Amino-2-fluoro-4-(trifluoromethyl)pyridine (CAS No. 1807020-38-7)

3-Amino-2-fluoro-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This compound, identified by the chemical abstracts service number 1807020-38-7, features a combination of amino, fluoro, and trifluoromethyl substituents, which contribute to its unique reactivity and potential biological activity. The presence of these functional groups makes it a valuable intermediate in the synthesis of various heterocyclic compounds, particularly those targeted at modulating biological pathways relevant to human health and crop protection.

The interest in 3-Amino-2-fluoro-4-(trifluoromethyl)pyridine has been further amplified by its incorporation into several novel drug candidates and agrochemical formulations. Recent studies have highlighted its role as a key building block in the development of compounds with antimicrobial and anti-inflammatory properties. The fluorine atoms in the molecule not only enhance metabolic stability but also improve binding affinity to biological targets, making it an attractive scaffold for medicinal chemists.

In the realm of agrochemicals, 3-Amino-2-fluoro-4-(trifluoromethyl)pyridine has been utilized in the synthesis of advanced herbicides and fungicides. The trifluoromethyl group, in particular, is known for its ability to increase the lipophilicity and bioavailability of agrochemical products, thereby improving their efficacy in field conditions. Researchers have reported promising results from field trials involving derivatives of this compound, which exhibit superior resistance management profiles compared to conventional agents.

The synthesis of 3-Amino-2-fluoro-4-(trifluoromethyl)pyridine typically involves multi-step organic reactions, including nucleophilic substitution, cross-coupling reactions, and fluorination processes. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements for pharmaceutical applications. The growing demand for this intermediate has prompted innovations in synthetic routes, with a focus on sustainability and scalability.

One of the most compelling aspects of 3-Amino-2-fluoro-4-(trifluoromethyl)pyridine is its potential as a scaffold for drug discovery. The pyridine core is a privileged structure in medicinal chemistry, frequently appearing in bioactive molecules across various therapeutic categories. By modifying the substituents on this core, chemists can fine-tune the pharmacological properties of derived compounds. For instance, recent studies have demonstrated that derivatives of this compound exhibit significant activity against certain enzymatic targets implicated in cancer and inflammatory diseases.

The incorporation of fluorine into pharmaceutical candidates has been well-documented for its ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. In the case of 3-Amino-2-fluoro-4-(trifluoromethyl)pyridine, the fluoro and trifluoromethyl groups contribute to enhanced binding interactions with biological targets, leading to improved therapeutic outcomes. This has led to increased interest from academic institutions and pharmaceutical companies looking to develop next-generation therapeutics.

From an industrial perspective, the production of 3-Amino-2-fluoro-4-(trifluoromethyl)pyridine on an industrial scale presents both challenges and opportunities. The demand for high-purity intermediates in drug manufacturing necessitates robust quality control measures throughout the synthesis process. Additionally, efforts are being made to optimize synthetic pathways to reduce environmental impact, aligning with global trends toward green chemistry principles.

The future prospects for 3-Amino-2-fluoro-4-(trifluoromethyl)pyridine are promising, with ongoing research exploring new applications in both pharmaceuticals and agrochemicals. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced biological activity and improved environmental profiles. As our understanding of molecular interactions continues to evolve, compounds like this will remain at the forefront of chemical innovation.